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Compound of Interest

Compound Name: trans-2-triacontenoyl-CoA

Cat. No.: B15597304 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of specialized biochemicals like trans-2-triacontenoyl-CoA is paramount. This

document provides essential safety protocols, operational guidance, and disposal plans to

minimize risk and streamline laboratory workflows.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for trans-2-triacontenoyl-CoA is not readily

available in public databases, the following information has been compiled from supplier data

and chemical databases. It is crucial to handle this compound with the care afforded to all

research chemicals for which full toxicological data may not be available.
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Property Value Source

Molecular Formula C₅₁H₉₂N₇O₁₇P₃S [1]

Molecular Weight 1200.30 g/mol [1]

Chemical Class Long-chain fatty acyl-CoA

Fatty Acyls [FA] -> Fatty esters

[FA07] -> Fatty acyl CoAs

[FA0705]

Physical State Likely solid
Inferred from similar long-chain

acyl-CoAs

Solubility Soluble in water [2]

Storage Conditions Store at -20°C [3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to prevent exposure during handling. The following

PPE is recommended based on standard laboratory procedures for handling similar chemical

compounds.[4][5][6]
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Regularly

inspect gloves for

contamination or degradation

and replace them as needed.

[4][6]

Eye Protection
Safety glasses with side

shields or splash goggles

Essential to protect against

accidental splashes.[4][6]

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing.

Foot Protection Closed-toe shoes

Perforated shoes or sandals

are not permitted in the

laboratory.[4]

Respiratory Protection Not generally required

If there is a risk of generating

aerosols or dust, work in a

fume hood or use a respirator

with an appropriate filter.[2]

Operational Plan: Step-by-Step Handling Protocol
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The compound is typically shipped at room temperature for continental US destinations, but

international shipping conditions may vary.[1]

For long-term storage, the compound should be kept at -20°C.[3]

2. Preparation for Use:
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Before opening, allow the container to equilibrate to room temperature to prevent

condensation.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Use calibrated instruments for weighing and transferring the substance.

3. Dissolving the Compound:

Based on general information for similar compounds, trans-2-triacontenoyl-CoA is

expected to be soluble in aqueous buffers.

Follow the specific protocol for your experiment to prepare solutions of the desired

concentration.

4. Experimental Use:

Adhere strictly to the experimental protocol.

Avoid direct contact with the skin, eyes, and clothing.[7][8]

Keep containers tightly closed when not in use.[9][10]

Disposal Plan
Proper disposal of trans-2-triacontenoyl-CoA and any contaminated materials is crucial to

ensure environmental safety and regulatory compliance.

1. Waste Segregation:

Collect all waste containing trans-2-triacontenoyl-CoA, including unused solutions,

contaminated consumables (e.g., pipette tips, tubes), and PPE, in a designated and clearly

labeled hazardous waste container.

2. In-Laboratory Treatment (for aqueous, non-toxic solutions):
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For small quantities of aqueous solutions that do not contain other hazardous materials,

hydrolysis can be considered. Most acyl-CoA compounds can be hydrolyzed to water-soluble

products of lower toxicity.[11][12]

Neutralize the pH of the solution to be between 5.0 and 12.5 before drain disposal, ensuring

compliance with local regulations.[13]

3. Disposal of Contaminated Materials:

Solid waste, such as contaminated gloves and labware, should be placed in a sealed bag

and disposed of as hazardous laboratory waste.

For larger quantities or mixed chemical waste, utilize a licensed chemical waste disposal

service. Lab packing, where smaller containers of waste are placed into a larger drum, is a

common and effective method for off-site disposal.[14]

4. Regulatory Compliance:

Always follow your institution's and local environmental regulations for hazardous waste

disposal.[10][13] Consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Workflow for Safe Handling of trans-2-triacontenoyl-
CoA
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Caption: Workflow for the safe handling of trans-2-triacontenoyl-CoA from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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